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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic isotope effects (KIEs) observed for
2-bromopropane-d7 in various chemical reactions, contrasted with its non-deuterated
isotopologue, 2-bromopropane. The data presented herein is crucial for elucidating reaction
mechanisms, understanding transition state geometries, and in the strategic design of
deuterated drugs with potentially improved metabolic profiles.

Quantitative Data Summary

The following table summarizes the observed kinetic isotope effects for 2-bromopropane and
its deuterated analogues in E2, SN1, and SN2 reactions. These values represent the ratio of
the reaction rate of the non-deuterated compound (kH) to the deuterated compound (kD).
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Reaction Type

Reagents/Con
ditions

Isotopic
Substitution

kHIKD (per D)

Reference

E2 Elimination

Sodium ethoxide

in ethanol

[B-deuterium (on

methyl groups)

6.7

[1]

SN1 Solvolysis

Water

[3-deuterium (on

methyl groups)

1.32 (for d6)

SN2 Substitution

Pyridine in

nitrobenzene

a-deuterium

1.001

[1]

SN2 Substitution

Pyridine in

nitrobenzene

B-deuterium (on

methyl groups)

1.006

[1]

Reaction Mechanism Visualizations

The following diagrams illustrate the transition states for the E2, SN1, and SN2 reactions of 2-

bromopropane, highlighting the bonds involved in the rate-determining steps.
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Reactants Transition State Products
CH3-CH(BF)-CH3 + EtO- |-Rate-determining step L 1543, H...CH2...CH(BF)--CH3] CH2=CH-CH3 + EtOH + Br-
Reactant Carbocation Intermediate Product

Rate-determining step Nucleophilic attack (H20)

CH3-CH*-CH3 + Br~

CH3-CH(Br)-CH3 CH3-CH(OH)-CH3
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Reactants

CH3-CH(Br)-CH3 + Nu~

Rate-determining step

Transition State

[Nu---CH(CH3)2-+-Br]-

Products

CH3-CH(NU)-CH3 + Br-
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Start: Isopropanol-d8

;

Reaction with PBr3 or HBr/H2S04

:

Aqueous Workup
(Wash with H20, NaHCO3 soln.)

:

Drying over Anhydrous CaCl2

;

Fractional Distillation

Product: 2-Bromopropane-d7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113470#isotope-effects-of-2-bromopropane-d7-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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